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Compound of Interest

Compound Name: Rafoxanide

Cat. No.: B1680503 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Rafoxanide is a salicylanilide anthelmintic agent primarily used in veterinary medicine to treat

parasitic infections, particularly liver flukes.[1][2][3] For laboratory research, including in vitro

and in vivo studies, the preparation of accurate and stable stock solutions is a critical first step.

Rafoxanide is a hydrophobic compound, practically insoluble in water, which necessitates the

use of organic solvents for its dissolution.[4][5][6] This document provides detailed protocols for

the preparation of Rafoxanide stock solutions in common organic solvents and subsequent

dilution into aqueous buffers for experimental use. It also summarizes key physicochemical

properties and safety information.

Physicochemical Properties
Rafoxanide is typically supplied as a crystalline solid.[5] Its key properties are summarized

below.

Table 1: Physicochemical Properties of Rafoxanide
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Property Description

Molecular Formula C₁₉H₁₁Cl₂I₂NO₃[1][2]

Molecular Weight 626.01 g/mol [2][7][8]

Appearance
A greyish-white to light yellow or off-white

crystalline powder.[4][6][7]

CAS Number 22662-39-1[1]

| Melting Point | 168 - 177 °C[7][9] |

Solubility Data
The solubility of Rafoxanide is highly dependent on the solvent. It is poorly soluble in aqueous

solutions but shows good solubility in several organic solvents.

Table 2: Solubility of Rafoxanide in Various Solvents

Solvent Solubility

Water Practically insoluble.[4][6]

Dimethyl Sulfoxide (DMSO) Approx. 30 mg/mL.[5]

Dimethylformamide (DMF) Approx. 30 mg/mL.[5]

Ethanol Approx. 2 mg/mL.[5]

Acetone Soluble.[4][6]

Chloroform Soluble.[4][6]

Acetonitrile
Used as a solvent for standard solutions.[10][11]

[12]

| 1:5 DMF:PBS (pH 7.2) | Approx. 0.1 mg/mL (prepared by first dissolving in DMF).[5] |

Safety and Handling Precautions
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Rafoxanide has known health hazards and must be handled with care.

Hazard Identification: May damage fertility or the unborn child, causes damage to organs

through prolonged or repeated exposure, and may cause long-lasting harmful effects to

aquatic life.[13][14] It is also harmful if swallowed.[15]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves when handling Rafoxanide powder and solutions.[16]

Engineering Controls: Handle the compound in a chemical fume hood to avoid inhalation of

dust or fumes.[16]

Handling: Avoid contact with skin, eyes, and clothing.[16] Do not eat, drink, or smoke when

using this product.[16] Wash hands thoroughly after handling.[16]

Disposal: Dispose of contents and containers in accordance with local, regional, and national

regulations.[14][16]

Experimental Protocols
Materials and Equipment

Rafoxanide powder (≥98% purity)[7]

Dimethyl Sulfoxide (DMSO), anhydrous

Dimethylformamide (DMF), anhydrous

Phosphate-Buffered Saline (PBS), pH 7.2

Analytical balance

Spatula

Weighing paper

Glass volumetric flasks (Class A)

Micropipettes and sterile, filtered pipette tips
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Vortex mixer

Sonicator bath

Cryogenic vials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM Rafoxanide stock solution in DMSO.

DMSO is a common choice due to the high solubility of Rafoxanide in it.[5]

Calculation:

Formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

To prepare 10 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 10 mL × 626.01 g/mol / 1000 = 62.6 mg

Procedure:

In a chemical fume hood, accurately weigh 62.6 mg of Rafoxanide powder onto weighing

paper using an analytical balance.

Carefully transfer the powder to a 10 mL glass volumetric flask.

Add approximately 7-8 mL of anhydrous DMSO to the flask.

Cap the flask and vortex thoroughly for 1-2 minutes to dissolve the powder.

If necessary, place the flask in a sonicator bath for 5-10 minutes to ensure complete

dissolution.

Once fully dissolved, add DMSO to the flask until the meniscus reaches the 10 mL

calibration mark.
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Invert the flask several times to ensure the solution is homogeneous.

Aliquot the stock solution into smaller, single-use volumes in cryogenic vials to avoid

repeated freeze-thaw cycles.[17]

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer
Rafoxanide is sparingly soluble in aqueous buffers.[5] Therefore, a dilution from a high-

concentration organic stock solution is required. This protocol uses the 10 mM DMSO stock

from Protocol 1 to prepare a 10 µM working solution in PBS.

Procedure:

Thaw a single aliquot of the 10 mM Rafoxanide stock solution (from Protocol 1).

Calculate the volume of stock solution needed. For example, to prepare 10 mL of a 10 µM

solution:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) × V₁ = (10 µM) × (10 mL)

V₁ = 0.01 mL or 10 µL

Add 9.99 mL of PBS (pH 7.2) to a sterile conical tube.

Add 10 µL of the 10 mM Rafoxanide stock solution to the PBS.

Immediately vortex the solution vigorously for at least 30 seconds to ensure proper mixing

and prevent precipitation.

Note: Aqueous solutions of Rafoxanide have limited stability and should be prepared fresh

before each experiment. Storage for more than one day is not recommended.[5]

Storage and Stability
Proper storage is crucial to maintain the integrity of Rafoxanide and its solutions.
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Table 3: Recommended Storage and Stability of Rafoxanide

Form Storage Condition Stability

Solid Powder
-20°C, tightly sealed,
protected from light.[5][18]

Stable for at least 2 years.
[18]

Organic Stock Solution (e.g., in

DMSO)

-80°C in single-use aliquots.

[17]
Up to 2 years.[17]

Organic Stock Solution (e.g., in

DMSO)

-20°C in single-use aliquots.

[17]
Up to 1 year.[17]

| Aqueous Working Solution | Room Temperature or 4°C | Not recommended for storage >24

hours.[5] |
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Preparation

Storage
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6. Mix for Homogeneity

7. Aliquot into Cryovials

8. Store at -20°C or -80°C
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Dilute Working Solution
in Aqueous Buffer

Aqueous

Use DMSO or DMF
(Solubility ≈ 30 mg/mL)

1. Dissolve in minimal DMF/DMSO
2. Dilute with buffer (e.g., PBS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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